Cas no 156395-18-5 (1,3-Bis(1H-1,2,3-benzotriazol-1-yl)propan-2-one)

• Product Name: 1,3-Bis(1H-1,2,3-benzotriazol-1-yl)propan-2-one
• CAS No: 156395-18-5
• MF: C₁₅H₁₂N₆O
• MW: 292.295381546021
• CID: 4606295
• Update Time: 2025-05-22

1,3-Bis(1H-1,2,3-benzotriazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-di(1H-1,2,3-benzotriazol-1-yl)acetone
• 1,3-Bis(1H-1,2,3-benzotriazol-1-yl)propan-2-one

• Inchi： 1S/C15H12N6O/c22-11(9-20-14-7-3-1-5-12(14)16-18-20)10-21-15-8-4-2-6-13(15)17-19-21/h1-8H,9-10H2
• InChI Key： SZHVGNLCBTXWRQ-UHFFFAOYSA-N
• SMILES： N1=NC2=C(C=CC=C2)N1CC(=O)CN1C2C=CC=CC=2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1,3-Bis(1H-1,2,3-benzotriazol-1-yl)propan-2-one

Introduction to 1,3-Bis(1H-1,2,3-Benzotriazol-1-yl)Propan-2-One (CAS No. 156395-18-5)

The compound 1,3-Bis(1H-1,2,3-benzotriazol-1-yl)propan-2-one (CAS No. 156395-18-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which are known for their unique electronic properties and versatile reactivity. The structure of this compound features two benzotriazole groups attached to a central ketone moiety, making it a symmetric molecule with potential for both electronic and photonic applications.

Recent studies have highlighted the importance of benzotriazole derivatives in the development of advanced materials. For instance, researchers have explored the use of benzotriazole-based compounds as UV stabilizers in polymers and coatings. The presence of the benzotriazole group in CAS No. 156395-18-5 confers excellent UV resistance properties, making it a promising candidate for applications in high-performance materials.

In addition to its UV stabilization capabilities, CAS No. 156395-18-5 has shown potential in the field of electrochemistry. The ketone group in its structure facilitates redox reactions, making it suitable for use in organic electronics and energy storage devices. Recent advancements in this area have demonstrated that benzotriazole derivatives can be integrated into flexible electronics, offering new possibilities for wearable technology and IoT devices.

The synthesis of CAS No. 156395-18-5 involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the use of transition metal catalysts has been shown to significantly enhance the efficiency of the coupling reactions involved in its synthesis.

Beyond its technical applications, CAS No. 156395-18-5 has also been studied for its biological properties. Preliminary experiments suggest that this compound may exhibit antioxidant properties due to the presence of aromatic rings and nitrogen atoms in its structure. Antioxidants are crucial in preventing oxidative stress and related diseases, making this compound a potential candidate for further research in pharmacology.

In conclusion, CAS No. 156395-18-5, or 1,3-Bis(1H-1,2,3-benzotriazolyl)propanone, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers working on advanced materials, electrochemistry, and biomedicine. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.